Cas no 1391223-20-3 (3-(4-bromo-3-methoxyphenyl)piperidine)

• Product Name: 3-(4-bromo-3-methoxyphenyl)piperidine
• CAS No: 1391223-20-3
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5913379
• PubChem ID: 84808985
• Update Time: 2025-05-19

3-(4-bromo-3-methoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-methoxyphenyl)piperidine
• EN300-1915180
• 1391223-20-3

• Inchi： 1S/C12H16BrNO/c1-15-12-7-9(4-5-11(12)13)10-3-2-6-14-8-10/h4-5,7,10,14H,2-3,6,8H2,1H3
• InChI Key： STXKOOKZIRNBIV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C1CNCCC1

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4-bromo-3-methoxyphenyl)piperidine

Introduction to 3-(4-bromo-3-methoxyphenyl)piperidine (CAS No. 1391223-20-3)

3-(4-bromo-3-methoxyphenyl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1391223-20-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative features a brominated aromatic ring system, making it a valuable scaffold for the development of novel bioactive molecules. The structural motif of this compound has garnered considerable attention due to its potential applications in modulating various biological pathways, particularly in the context of central nervous system (CNS) disorders and neuropharmacology.

The molecular structure of 3-(4-bromo-3-methoxyphenyl)piperidine consists of a piperidine ring substituted with a phenyl group at the 3-position, which is further functionalized with a bromine atom at the 4-position and a methoxy group at the 3-position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The presence of both bromine and methoxy groups enhances the compound's reactivity and diversity, making it a versatile building block for medicinal chemists.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives, particularly those incorporating aromatic rings with halogen substituents. Studies have demonstrated that such compounds can exhibit potent activity against a range of therapeutic targets, including G-protein coupled receptors (GPCRs), ion channels, and enzyme systems. The bromo- and methoxy-substituted phenylpiperidine core has been shown to modulate neurotransmitter receptors, which are critical for regulating mood, cognition, and pain perception.

One of the most compelling aspects of 3-(4-bromo-3-methoxyphenyl)piperidine is its utility as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel agents with improved pharmacokinetic profiles and enhanced target specificity. For instance, derivatives of this scaffold have been investigated for their potential in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The ability to fine-tune the substitution pattern on the piperidine ring allows for the optimization of binding affinity and selectivity against specific therapeutic targets.

The bromo atom in 3-(4-bromo-3-methoxyphenyl)piperidine serves as a valuable handle for further chemical modification. This halogenation site facilitates cross-coupling reactions, enabling the introduction of diverse functional groups into the molecule. Such modifications are essential for tailoring physicochemical properties like solubility, lipophilicity, and metabolic stability. Additionally, the methoxy group contributes to electron-donating effects, which can influence both electronic distribution and receptor binding interactions.

Recent advancements in computational chemistry have further enhanced the understanding of how structural features like those present in 3-(4-bromo-3-methoxyphenyl)piperidine influence biological activity. Molecular modeling studies have revealed that this compound can interact with specific amino acid residues within target proteins, leading to conformational changes that modulate receptor function. These insights have guided the design of next-generation analogs with improved therapeutic efficacy.

In clinical research settings, 3-(4-bromo-3-methoxyphenyl)piperidine has been employed as an intermediate in the development of novel drug candidates. Its structural framework has been explored in preclinical studies to assess its potential as an antipsychotic or anxiolytic agent. The compound's ability to modulate dopamine D2 receptors has made it particularly relevant in addressing symptoms associated with CNS disorders. Furthermore, its interaction with serotonin receptors suggests additional therapeutic applications in managing mood disorders.

The synthesis of 3-(4-bromo-3-methoxyphenyl)piperidine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include bromination reactions followed by nucleophilic substitution on the piperidine ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for supporting both academic research and industrial drug development initiatives.

The pharmacokinetic profile of bromo- and methoxy-substituted phenylpiperidines, including 3-(4-bromo-3-methoxyphenyl)piperidine, is another area of active investigation. Researchers are focused on optimizing absorption, distribution, metabolism, excretion (ADME) properties to enhance bioavailability and reduce off-target effects. By refining structural features such as substitution patterns and molecular weight, it is possible to develop compounds that exhibit favorable pharmacokinetic characteristics.

The role of CAS No. 1391223-20-3 as a reference point underscores its importance in chemical databases and literature searches. This identifier ensures accurate documentation and retrieval of information related to this compound's synthesis, properties, and applications. As pharmaceutical research progresses, compounds like 3-(4-bromo-3-methoxyphenyl)piperidine will continue to serve as critical tools for discovering new treatments for human diseases.